Cas no 305381-68-4 (5-Benzothiazolecarboxylicacid, 4-methyl-)

5-Benzothiazolecarboxylicacid, 4-methyl- structure
305381-68-4 structure
Product Name:5-Benzothiazolecarboxylicacid, 4-methyl-
CAS No:305381-68-4
MF:C9H7NO2S
MW:193.222380876541
CID:299972
PubChem ID:11480970
Update Time:2025-04-19

5-Benzothiazolecarboxylicacid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzothiazolecarboxylicacid, 4-methyl-
    • 5-Benzothiazolecarboxylicacid,4-methyl-(9CI)
    • 4-methyl-1,3-benzothiazole-5-carboxylic acid
    • DTXSID90467224
    • 305381-68-4
    • SCHEMBL6982298
    • 4-methylbenzo[d]thiazole-5-carboxylic acid
    • MRXKZJHMRNYCNY-UHFFFAOYSA-N
    • 4-methylbenzothiazole-5-carboxylic Acid
    • Inchi: 1S/C9H7NO2S/c1-5-6(9(11)12)2-3-7-8(5)10-4-13-7/h2-4H,1H3,(H,11,12)
    • InChI Key: MRXKZJHMRNYCNY-UHFFFAOYSA-N
    • SMILES: S1C=NC2=C1C=CC(C(=O)O)=C2C

Computed Properties

  • Exact Mass: 193.01981
  • Monoisotopic Mass: 193.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.430
  • PSA: 50.19
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